Cas no 1287218-58-9 (3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid)

• Product Name: 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid
• CAS No: 1287218-58-9
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• MDL: MFCD14666472
• CID: 4692970
• Update Time: 2025-10-17

3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid
• 3-((6-(Trifluoromethyl)pyridin-2-yl)oxy)benzoic acid

• MDL： MFCD14666472
• Inchi： 1S/C13H8F3NO3/c14-13(15,16)10-5-2-6-11(17-10)20-9-4-1-3-8(7-9)12(18)19/h1-7H,(H,18,19)
• InChI Key： UWYPBJPQEGBZET-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)OC1C=CC=C(C(=O)O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Topological Polar Surface Area: 59.4

Additional information on 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid

3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid: A Comprehensive Overview

3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid (CAS No. 1287218-58-9) is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development and as a key intermediate in synthetic chemistry. The molecule consists of a benzoic acid moiety linked to a pyridine ring substituted with a trifluoromethyl group, creating a structure that is both versatile and functionally rich.

The trifluoromethyl pyridine moiety in the compound plays a crucial role in its chemical properties. Trifluoromethyl groups are known for their electron-withdrawing effects, which enhance the stability and reactivity of the molecule. This feature makes 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid an attractive candidate for various chemical transformations. Recent studies have explored its role in medicinal chemistry, particularly in the design of bioactive compounds with improved pharmacokinetic profiles.

One of the most notable applications of this compound is in the synthesis of antimicrobial agents. Researchers have reported that derivatives of 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid exhibit potent activity against a range of bacterial and fungal pathogens. These findings underscore the potential of this compound as a lead molecule in the development of new antibiotics, addressing the growing concern of antimicrobial resistance.

In addition to its antimicrobial properties, 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid has shown promise in cancer therapy. Preclinical studies have demonstrated that certain analogs of this compound can selectively target cancer cells, inducing apoptosis while sparing healthy cells. This selective toxicity suggests that the compound could be developed into a novel class of anticancer drugs with reduced side effects.

The synthesis of 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the pyridine derivative, followed by nucleophilic substitution to introduce the benzoic acid group. Recent advancements in catalysis have enabled higher yields and improved purity, making this compound more accessible for large-scale production.

From an environmental standpoint, researchers have investigated the biodegradability and ecological impact of 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid. Studies indicate that under controlled conditions, the compound undergoes efficient biodegradation, reducing its potential to accumulate in ecosystems. This is particularly important for ensuring sustainable practices in chemical manufacturing and use.

Looking ahead, ongoing research is focused on optimizing the properties of 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid for specific therapeutic applications. By leveraging computational chemistry tools and high-throughput screening techniques, scientists aim to identify novel derivatives with enhanced efficacy and reduced toxicity. These efforts are expected to pave the way for innovative treatments across various disease areas.

In conclusion, 3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid (CAS No. 1287218-58-9) stands out as a versatile and valuable compound with broad implications in drug discovery and chemical synthesis. Its unique structure, coupled with emerging research findings, positions it as a key player in advancing modern medicine and sustainable chemistry practices.